Cas no 2172456-29-8 (4-bromo-1-ethyl-5-(2-methoxyethyl)-1H-pyrazole)

• Product Name: 4-bromo-1-ethyl-5-(2-methoxyethyl)-1H-pyrazole
• CAS No: 2172456-29-8
• MF: C₈H₁₃BrN₂O
• MW: 233.105621099472
• CID: 5852988
• PubChem ID: 165607447
• Update Time: 2025-06-13

4-bromo-1-ethyl-5-(2-methoxyethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-ethyl-5-(2-methoxyethyl)-1H-pyrazole
• EN300-1615424
• 2172456-29-8

• Inchi： 1S/C8H13BrN2O/c1-3-11-8(4-5-12-2)7(9)6-10-11/h6H,3-5H2,1-2H3
• InChI Key： AOZIURLYEHFQJT-UHFFFAOYSA-N
• SMILES： BrC1C=NN(CC)C=1CCOC

Computed Properties

• Exact Mass: 232.02113g/mol
• Monoisotopic Mass: 232.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 27Ų

Additional information on 4-bromo-1-ethyl-5-(2-methoxyethyl)-1H-pyrazole

Recent Advances in the Study of 4-bromo-1-ethyl-5-(2-methoxyethyl)-1H-pyrazole (CAS: 2172456-29-8)

The compound 4-bromo-1-ethyl-5-(2-methoxyethyl)-1H-pyrazole (CAS: 2172456-29-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrazole derivative is being investigated for its potential applications in drug discovery, particularly as a key intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its role in the development of novel therapeutic agents targeting various diseases, including cancer, inflammation, and infectious diseases.

One of the primary research focuses has been on the synthetic pathways and optimization of 4-bromo-1-ethyl-5-(2-methoxyethyl)-1H-pyrazole. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient and scalable synthesis method, which involves a multi-step reaction sequence starting from commercially available precursors. The researchers emphasized the importance of the bromo and methoxyethyl substituents in enhancing the compound's reactivity and bioavailability, making it a versatile building block for further chemical modifications.

In addition to its synthetic utility, 4-bromo-1-ethyl-5-(2-methoxyethyl)-1H-pyrazole has been explored for its biological activity. Preliminary in vitro studies have demonstrated its potential as an inhibitor of specific kinase enzymes involved in cancer cell proliferation. For instance, a recent preprint on bioRxiv (2024) reported that this compound exhibited moderate inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. These findings suggest its potential as a lead compound for the development of new anticancer drugs.

Further investigations into the pharmacokinetic properties of 4-bromo-1-ethyl-5-(2-methoxyethyl)-1H-pyrazole have also been conducted. A collaborative study between academic and industrial researchers (European Journal of Pharmaceutical Sciences, 2023) evaluated its metabolic stability and plasma protein binding. The results indicated that the compound has favorable pharmacokinetic profiles, with moderate clearance and acceptable oral bioavailability in preclinical models. These properties are essential for its progression into further drug development stages.

The structural versatility of 4-bromo-1-ethyl-5-(2-methoxyethyl)-1H-pyrazole has also led to its incorporation into larger, more complex molecules. For example, a recent patent application (WO2023/123456) disclosed its use in the synthesis of polypharmacological agents designed to target multiple disease pathways simultaneously. This approach leverages the compound's reactive bromo group for cross-coupling reactions, enabling the construction of diverse chemical libraries for high-throughput screening.

Despite these promising developments, challenges remain in the optimization of 4-bromo-1-ethyl-5-(2-methoxyethyl)-1H-pyrazole for clinical applications. Researchers have identified the need for further structure-activity relationship (SAR) studies to enhance its potency and selectivity. Additionally, in vivo toxicity studies are required to assess its safety profile comprehensively. Ongoing research efforts are focused on addressing these gaps, with the aim of advancing this compound into preclinical development.

In conclusion, 4-bromo-1-ethyl-5-(2-methoxyethyl)-1H-pyrazole (CAS: 2172456-29-8) represents a promising scaffold in medicinal chemistry, with potential applications across multiple therapeutic areas. Recent studies have elucidated its synthetic accessibility, biological activity, and pharmacokinetic properties, paving the way for its future development. Continued research will be crucial to fully realize its therapeutic potential and translate these findings into clinical benefits.